Cas no 212772-32-2 (3-amino-5-methoxybenzene-1-sulfonic acid)

• Product Name: 3-amino-5-methoxybenzene-1-sulfonic acid
• CAS No: 212772-32-2
• Molecular Formula: C₇H₉NO₄S
• Molecular Weight: 203.215660810471
• MDL: MFCD21602467
• CID: 5164273
• PubChem ID: 19362475

3-amino-5-methoxybenzene-1-sulfonic acid Properties

Names and Identifiers

• Benzenesulfonic acid, 3-amino-5-methoxy-
• 3-Amino-5-methoxybenzenesulfonic acid
• 3-amino-5-methoxybenzene-1-sulfonic acid

• MDL： MFCD21602467
• InChIKey： RSCVHPBMEDSBLL-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO4S/c1-12-6-2-5(8)3-7(4-6)13(9,10)11/h2-4H,8H2,1H3,(H,9,10,11)
• SMILES： C1(S(O)(=O)=O)=CC(OC)=CC(N)=C1

Computed Properties

• Exact Mass: 203.02522894g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.02522894g/mol
• Heavy Atom Count: 13
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives